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Introduction
1,2-Ethanediol, dibenzenesulfonate, also known as ethane-1,2-diyl dibenzenesulfonate, is a

chemical compound with the molecular formula C₁₄H₁₄O₆S₂.[1] This diester, derived from

ethylene glycol and benzenesulfonic acid, is a solid at room temperature and possesses

properties characteristic of sulfonate esters, which are widely recognized as good leaving

groups in nucleophilic substitution and elimination reactions. This technical guide provides a

comprehensive overview of the known physical and chemical properties of 1,2-ethanediol,
dibenzenesulfonate, along with methodologies for its synthesis, purification, and analysis.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1,2-ethanediol,
dibenzenesulfonate is presented in the table below. These properties are crucial for its

handling, application in synthesis, and for predicting its behavior in various chemical

environments.
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Property Value Source

Molecular Formula C₁₄H₁₄O₆S₂ [1]

Molecular Weight 342.39 g/mol [1]

CAS Number 116-50-7 [1]

Melting Point 49-50 °C

Boiling Point 190 °C at 1 Torr

516.4 °C at 760 mmHg

Density 1.388 g/cm³

Appearance Solid Inferred from melting point

Experimental Protocols
Synthesis of 1,2-Ethanediol, Dibenzenesulfonate
While a specific detailed protocol for the synthesis of 1,2-ethanediol, dibenzenesulfonate is

not readily available in the searched literature, a general and reliable method involves the

reaction of benzenesulfonyl chloride with ethylene glycol in the presence of a base. The

following procedure is adapted from a similar synthesis of a related sulfonamide and

represents a standard method for the preparation of sulfonate esters.

Reaction Scheme:
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Reactants

Conditions

Products

Benzenesulfonyl Chloride (2 eq.)

Reaction

Ethylene Glycol (1 eq.)

Base (e.g., Pyridine)

Solvent (e.g., Toluene) 1,2-Ethanediol, dibenzenesulfonate

Pyridinium Hydrochloride

Click to download full resolution via product page

Synthesis of 1,2-Ethanediol, dibenzenesulfonate

Materials:

Benzenesulfonyl chloride

Ethylene glycol

Pyridine (or another suitable base)

Toluene (or another suitable solvent)

Hydrochloric acid (for workup)

Sodium bicarbonate solution (for workup)

Anhydrous sodium sulfate (for drying)
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Ethanol (for recrystallization)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

ethylene glycol in toluene.

Add pyridine to the solution.

Slowly add benzenesulfonyl chloride to the stirred solution. An exothermic reaction may

occur.

After the addition is complete, heat the mixture to reflux for a specified time to ensure the

reaction goes to completion.

Cool the reaction mixture to room temperature.

Wash the organic layer sequentially with dilute hydrochloric acid, water, and saturated

sodium bicarbonate solution to remove unreacted pyridine and benzenesulfonyl chloride.

Dry the organic layer over anhydrous sodium sulfate.

Filter the drying agent and remove the solvent under reduced pressure to obtain the crude

product.

Purification by Recrystallization
The crude 1,2-ethanediol, dibenzenesulfonate can be purified by recrystallization to obtain a

product of high purity.

Procedure:

Dissolve the crude product in a minimal amount of hot ethanol.

Allow the solution to cool slowly to room temperature.

Further cool the solution in an ice bath to maximize crystal formation.

Collect the crystals by vacuum filtration.
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Wash the crystals with a small amount of cold ethanol.

Dry the purified crystals in a vacuum oven.

The progress of the purification can be monitored by techniques such as Thin Layer

Chromatography (TLC) and the purity of the final product can be assessed by its melting point

and spectroscopic analysis.

Chemical Reactivity
Sulfonate esters are well-established as excellent leaving groups in organic synthesis, a

property attributed to the stability of the resulting sulfonate anion which is resonance-stabilized.

The sulfur atom in the sulfonate group is highly electrophilic, making it susceptible to

nucleophilic attack.

The hydrolysis of sulfonate esters can proceed through different mechanisms depending on the

reaction conditions and the structure of the ester.

Reactants
Products

1,2-Ethanediol,
dibenzenesulfonate

Nucleophilic
Attack

Nucleophile (e.g., H₂O, OH⁻)

Ethylene Glycol

Benzenesulfonic Acid
(or its salt)

Click to download full resolution via product page

General Reactivity of Sulfonate Esters

Spectroscopic Analysis
While specific spectra for 1,2-ethanediol, dibenzenesulfonate were not found in the searched

literature, the expected spectral characteristics can be inferred from the analysis of related
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compounds.

¹H NMR: The proton NMR spectrum is expected to show a singlet for the four equivalent

protons of the ethylene bridge. The aromatic protons of the two benzene rings will appear as

multiplets in the aromatic region of the spectrum.

¹³C NMR: The carbon NMR spectrum should exhibit a signal for the ethylene carbons and

distinct signals for the carbons of the benzene rings.

IR Spectroscopy: The infrared spectrum will be characterized by strong absorption bands

corresponding to the S=O stretching of the sulfonate group, typically in the region of 1350-

1370 cm⁻¹ and 1170-1190 cm⁻¹. Bands corresponding to the C-O stretching and the

aromatic C-H and C=C stretching will also be present.

Mass Spectrometry: The mass spectrum would show the molecular ion peak and

fragmentation patterns characteristic of the loss of benzenesulfonyl groups and cleavage of

the ethylene bridge.

Biological Activity and Signaling Pathways
Currently, there is no specific information available in the searched literature regarding the

biological activity of 1,2-ethanediol, dibenzenesulfonate or its involvement in any signaling

pathways. However, the broader class of sulfonate esters has been studied for various

biological activities. For instance, some sulfonate ester derivatives have been investigated as

inhibitors of the P2X7 receptor, which is involved in inflammatory responses.[2] Further

research is required to determine if 1,2-ethanediol, dibenzenesulfonate possesses any

significant biological properties.

Conclusion
1,2-Ethanediol, dibenzenesulfonate is a compound with well-defined physical properties and

predictable chemical reactivity based on its sulfonate ester functional groups. The synthesis

and purification can be achieved through standard organic chemistry techniques. While its

direct biological role is yet to be explored, its chemical nature as a potential alkylating agent,

due to the good leaving group ability of the benzenesulfonate moieties, suggests that it could

be a valuable tool in synthetic chemistry and potentially a subject for future investigation in

medicinal chemistry and drug development. Researchers are encouraged to perform detailed
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spectroscopic and biological studies to fully elucidate the properties and potential applications

of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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